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Compound of Interest

Compound Name: Ganfeborole hydrochloride

Cat. No.: B607857 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ganfeborole hydrochloride (also known as GSK3036656 HCl or GSK656 HCl) is a potent

and selective inhibitor of Mycobacterium tuberculosis (Mtb) leucyl-tRNA synthetase (LeuRS).[1]

[2][3][4] As a first-in-class benzoxaborole, it presents a novel mechanism of action for

combating tuberculosis, including drug-resistant strains.[5] Accurate preparation of stock

solutions is critical for reliable and reproducible experimental results in both in vitro and in vivo

studies. These application notes provide detailed protocols for the preparation, storage, and

handling of Ganfeborole hydrochloride solutions.

Physicochemical and Biological Properties
A summary of the key quantitative data for Ganfeborole hydrochloride is presented in the

table below for easy reference.
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Property Value Source

Molecular Weight 293.94 g/mol [1][2][3][6]

CAS Number 2131798-13-3 [1][3]

Appearance White to off-white solid [2]

Purity ≥99% [1]

Mechanism of Action
Inhibition of Mtb leucyl-tRNA

synthetase (LeuRS)
[1][2][3]

IC50 (Mtb LeuRS) 0.2 µM [2][3]

Solubility in DMSO ≥ 50 mg/mL (170.1 mM) [2]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO
This protocol describes the preparation of a concentrated stock solution of Ganfeborole
hydrochloride in dimethyl sulfoxide (DMSO), suitable for subsequent dilution into aqueous

media for in vitro assays.

Materials:

Ganfeborole hydrochloride powder

Anhydrous/molecular sieve-dried DMSO

Sterile, conical-bottom polypropylene or glass vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Pipettes and sterile, filtered pipette tips
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Procedure:

Equilibration: Allow the vial of Ganfeborole hydrochloride powder to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing: Tare a sterile vial on a calibrated analytical balance. Carefully weigh the desired

amount of Ganfeborole hydrochloride powder into the vial.

Solvent Addition: Using a calibrated pipette, add the calculated volume of DMSO to the vial

to achieve the desired concentration (e.g., for a 10 mM stock solution, add 340.2 µL of

DMSO per 1 mg of powder).

Dissolution: Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

If necessary, sonicate the solution in a water bath for 5-10 minutes to ensure complete

dissolution.[2] The solution should be clear and free of particulates.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can lead to

degradation, it is highly recommended to aliquot the stock solution into smaller, single-use

volumes in sterile polypropylene tubes.[7][8]

Storage Conditions: Store the aliquoted stock solutions at -80°C for long-term storage (up to

6 months) or at -20°C for short-term storage (up to 1 month).[7][9] When stored at -80°C, the

solution is stable for up to one year.[2]

Safety Precautions:

Ganfeborole hydrochloride is a potent bioactive compound. Handle with appropriate

personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.

Work in a well-ventilated area or a chemical fume hood.

DMSO is a penetrant and can carry dissolved compounds through the skin. Avoid direct

contact.

Protocol 2: Preparation of a Working Solution for In Vivo
Studies
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For animal studies, Ganfeborole hydrochloride is often formulated in a vehicle containing co-

solvents to improve solubility and bioavailability. The following is an example of a common

formulation.

Materials:

High-concentration Ganfeborole hydrochloride stock solution in DMSO (from Protocol 1)

PEG300 (Polyethylene glycol 300)

Tween-80 (Polysorbate 80)

Sterile Saline (0.9% NaCl in water)

Sterile tubes for mixing

Procedure:

This protocol is for the preparation of 1 mL of a working solution with a final solvent

composition of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[7]

Prepare a 25 mg/mL stock in DMSO: If your initial stock is at a different concentration, create

a 25 mg/mL stock in DMSO.

Mixing Solvents: In a sterile tube, add the solvents in the following order, ensuring the

solution is mixed thoroughly after each addition:

Add 400 µL of PEG300.

Add 100 µL of the 25 mg/mL Ganfeborole hydrochloride stock solution in DMSO. Mix

well.

Add 50 µL of Tween-80. Mix until the solution is homogeneous.

Add 450 µL of sterile saline to bring the final volume to 1 mL. Mix thoroughly.

Final Concentration: This procedure yields a final Ganfeborole hydrochloride concentration

of 2.5 mg/mL.[7]
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Administration: For in vivo experiments, it is recommended to prepare this formulation fresh

on the day of use.[7] If precipitation occurs, gentle warming and/or sonication can be used to

aid dissolution.[7]

Visualizations
Mechanism of Action of Ganfeborole
Ganfeborole functions by inhibiting the bacterial leucyl-tRNA synthetase (LeuRS), an essential

enzyme for protein synthesis. This diagram illustrates the simplified pathway.
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Click to download full resolution via product page

Caption: Inhibition of bacterial protein synthesis by Ganfeborole.

Experimental Workflow: Stock Solution Preparation
The following workflow diagram outlines the key steps for preparing a Ganfeborole
hydrochloride stock solution.
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Caption: Workflow for Ganfeborole hydrochloride stock preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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